Cas no 2503156-07-6 (rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans)

• Product Name: rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans
• CAS No: 2503156-07-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD32859427
• CID: 5670442
• PubChem ID: 155821777
• Update Time: 2025-06-11

rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans Chemical and Physical Properties

Names and Identifiers

• 2503156-07-6
• EN300-27150132
• rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro[3.4]octane
• (7S,8R)-7-Azido-8-methoxy-5-oxaspiro[3.4]octane
• rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans

• MDL： MFCD32859427
• Inchi： 1S/C8H13N3O2/c1-12-7-6(10-11-9)5-13-8(7)3-2-4-8/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： HMFUBBXGQJXHQZ-NKWVEPMBSA-N
• SMILES： O1C[C@@H]([C@H](C21CCC2)OC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.8Ų

Additional information on rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans

Introduction to rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans

Rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2503156-07-6, belongs to a class of spirocyclic ethers that exhibit unique structural and functional properties. The presence of both an azido group and a methoxy group in its molecular structure imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans features a spirocyclic core, which is a fused ring system consisting of an oxygen atom and an eight-membered ring. This spirocyclic framework is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. The stereochemistry at the 7R and 8S positions further contributes to the compound's specificity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of spirocyclic compounds due to their potential as pharmaceutical intermediates. These compounds often exhibit improved pharmacokinetic properties, such as better solubility and bioavailability, which are crucial for the development of effective drugs. The azido group in rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans is particularly noteworthy because it can participate in various chemical reactions, including click chemistry and cross-coupling reactions, which are widely used in drug synthesis.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Recent studies have shown that spirocyclic ethers can interact with bacterial cell membranes, leading to their disruption and ultimately causing cell death. The methoxy group in rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans may enhance this interaction by providing additional binding sites on the bacterial surface. This makes the compound a promising candidate for further investigation as a potential antimicrobial therapeutic.

Moreover, the compound's structure suggests that it could be used as a building block for more complex molecules with tailored properties. For instance, the spirocyclic core can be modified to introduce additional functional groups or to alter the stereochemistry at key positions. This flexibility makes rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans a versatile intermediate for synthetic chemists working on drug discovery projects.

The synthesis of rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans involves several key steps that highlight its complexity. The spirocyclic core is typically formed through a cyclization reaction between two precursor molecules. The introduction of the azido group and the methoxy group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve these objectives.

In conclusion, rac-(7R,8S)-7-azido-8-methoxy-5-oxaspiro3.4octane, trans is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the development of new drugs and therapeutic agents.